Cas no 110874-22-1 (2-(Acetoxymethoxy)-1,3-propanediyl Dibenzoate)

• Product Name: 2-(Acetoxymethoxy)-1,3-propanediyl Dibenzoate
• CAS No: 110874-22-1
• MF: C₂₀H₂₀O₇
• MW: 372.368606567383
• CID: 128998
• PubChem ID: 13714018
• Update Time: 2025-04-18

2-(Acetoxymethoxy)-1,3-propanediyl Dibenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-[(acetyloxy)methoxy]-, 1,3-dibenzoate
• 2-(Acetoxymethoxy)-1,3-propanediyl Dibenzoate
• [2-(acetyloxymethoxy)-3-benzoyloxypropyl] benzoate
• 2-(3-BROMOPHENOXY)-5-(MORPHOLIN-4-YLSULFONYL)ANILINE
• 2-(acetoxymethoxy)propanediyl-1,3-dibenzoate
• 2-acetoxymethoxy-1,3-dibenzoyloxypropane
• 2-[(acetyloxy)methoxy]-1,3-Propanediol, dibenzoate
• SCHEMBL295187
• DTXSID10547431
• FT-0661097
• AKOS030255354
• 2-[(Acetyloxy)methoxy]propane-1,3-diyl dibenzoate
• 1185159-39-0
• 110874-22-1
• 2-(Acetoxymethoxy)-1,3-propanediyl-d5 Dibenzoate

• Inchi： 1S/C20H20O7/c1-15(21)26-14-27-18(12-24-19(22)16-8-4-2-5-9-16)13-25-20(23)17-10-6-3-7-11-17/h2-11,18H,12-14H2,1H3
• InChI Key： PXRGJBFTFOSLGL-UHFFFAOYSA-N
• SMILES： O(COC(C)=O)C(COC(C1C=CC=CC=1)=O)COC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 372.12100
• Monoisotopic Mass: 372.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 88.13000
• LogP: 2.60620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters